Cas no 52538-46-2 (5,7-Dihydroxychromone 7-rutinoside)

• Product Name: 5,7-Dihydroxychromone 7-rutinoside
• CAS No: 52538-46-2
• MF: C₂₁H₂₆O₁₃
• MW: 486.423347949982
• CID: 2087175
• PubChem ID: 137796476
• Update Time: 2025-06-23

5,7-Dihydroxychromone 7-rutinoside Chemical and Physical Properties

Names and Identifiers

• 5,7-Dihydroxychromone 7-rutinoside
• 7-[[6-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl]oxy]-5-hydroxy-4H-1-benzopyran-4-one
• 52538-46-2
• 5-Hydroxy-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2S,3S,4S,5S,6R)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
• 5-hydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3S,4S,5S,6R)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
• FS-7702

• Inchi： 1S/C21H26O13/c1-7-14(24)16(26)18(28)20(32-7)31-6-12-15(25)17(27)19(29)21(34-12)33-8-4-10(23)13-9(22)2-3-30-11(13)5-8/h2-5,7,12,14-21,23-29H,6H2,1H3/t7-,12-,14-,15-,16+,17+,18+,19-,20+,21-/m1/s1
• InChI Key： VRENMLJKIZWCDO-OMBWQCGDSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@@H]1[C@H]([C@H]([C@@H]([C@@H](C)O1)O)O)O)O)O)O)OC1=CC(=C2C(C=COC2=C1)=O)O

Computed Properties

• Exact Mass: 486.137
• Monoisotopic Mass: 486.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 205A^2
• XLogP3: -2.1

Experimental Properties

• Color/Form: Powder
• Density: 1.70±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides